Cas no 1212103-66-6 (rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine)

• Product Name: rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine
• CAS No: 1212103-66-6
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 1087829
• PubChem ID: 75531171
• Update Time: 2025-10-05

rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• trans-4-Methoxy-1-methylpyrrolidin-3-amine
• (3S,4S)-4-methoxy-1-methylpyrrolidin-3-amine
• trans-4-methoxy-1-methyl-3-pyrrolidinamine(SALTDATA: 2HCl)
• rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine
• AKOS006345086
• SCHEMBL2548319
• 1212103-66-6

• MDL： MFCD12198469
• Inchi： 1S/C6H14N2O/c1-8-3-5(7)6(4-8)9-2/h5-6H,3-4,7H2,1-2H3/t5-,6-/m0/s1
• InChI Key： OHPHQGOFOZCOHP-WDSKDSINSA-N
• SMILES： O(C)[C@H]1CN(C)C[C@@H]1N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 163.3±40.0 °C at 760 mmHg
• Flash Point: 52.6±27.3 °C
• Vapor Pressure: 2.1±0.3 mmHg at 25°C

rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine

Comprehensive Overview of rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine (CAS No. 1212103-66-6)

rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine (CAS No. 1212103-66-6) is a chiral amine compound that has garnered significant attention in pharmaceutical research and organic synthesis. This compound, characterized by its pyrrolidine backbone and methoxy and methyl substituents, is widely studied for its potential applications in drug development and asymmetric synthesis. Its unique structural features make it a valuable intermediate for the preparation of biologically active molecules.

The compound's stereochemistry plays a crucial role in its reactivity and interactions with biological targets. The (3R,4R) configuration ensures specific spatial orientation, which is often critical for achieving desired pharmacological effects. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given the prevalence of pyrrolidine derivatives in this therapeutic area. Recent studies have explored its utility in the synthesis of neuromodulators and receptor ligands.

From a synthetic chemistry perspective, rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine offers versatility. Its amine functionality allows for further derivatization, making it a key intermediate in multi-step syntheses. The presence of the methoxy group introduces additional opportunities for chemical modifications, enabling the creation of diverse molecular architectures. This adaptability has led to its use in the development of small molecule therapeutics and catalysts for asymmetric transformations.

The growing interest in chiral amines within the pharmaceutical industry has positioned rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine as a compound of significant value. Its potential applications extend beyond drug discovery into areas such as agrochemicals and material science. The compound's stability under various conditions and its compatibility with common synthetic methodologies further enhance its appeal to researchers.

Recent advancements in asymmetric synthesis techniques have facilitated more efficient production of this compound, addressing previous challenges associated with its stereoselective preparation. Innovations in catalytic methods and enantioselective transformations have improved access to both enantiomers, expanding its utility in medicinal chemistry programs. These developments align with the pharmaceutical industry's increasing focus on chiral drugs and their improved therapeutic profiles.

Quality control and characterization of rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine are essential aspects of its application. Advanced analytical techniques, including chiral HPLC and NMR spectroscopy, are employed to verify its purity and stereochemical integrity. These measures ensure the compound meets the stringent requirements of pharmaceutical research and development processes.

The commercial availability of rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically provide comprehensive technical data, including certificates of analysis and safety data sheets, to support researchers in their work. The compound's shelf stability and handling considerations are well-documented, facilitating its integration into laboratory workflows.

Future research directions for rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine may explore its potential in emerging therapeutic areas, such as neurodegenerative diseases and precision medicine. The compound's structural features make it a promising candidate for the development of targeted therapies, particularly in addressing unmet medical needs. Additionally, its applications in green chemistry initiatives and sustainable synthetic approaches represent another area of potential growth.

For researchers working with rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine, understanding its physicochemical properties is crucial. Parameters such as solubility, melting point, and stability under various conditions influence its handling and application in synthetic routes. These characteristics are particularly important when designing scalable processes for potential industrial applications.

The intellectual property landscape surrounding rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine and its derivatives continues to evolve. Patent filings related to its synthetic methods and applications reflect the compound's commercial potential. Researchers should remain aware of these developments when considering the compound for their projects, particularly in competitive areas of pharmaceutical development.

In conclusion, rac-(3R,4R)-4-methoxy-1-methylpyrrolidin-3-amine (CAS No. 1212103-66-6) represents a versatile and valuable compound in modern chemical research. Its applications span multiple disciplines, from medicinal chemistry to catalysis, with ongoing research continuing to uncover new possibilities. As synthetic methodologies advance and therapeutic needs evolve, this compound is likely to maintain its position as an important tool in the chemist's repertoire.